Cas no 173976-65-3 (Benzene, [(2,2-dimethylpropoxy)methyl]-)

• Product Name: Benzene, [(2,2-dimethylpropoxy)methyl]-
• CAS No: 173976-65-3
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 1358808
• PubChem ID: 11830013
• Update Time: 2025-04-20

Benzene, [(2,2-dimethylpropoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(2,2-dimethylpropoxy)methyl]-
• 2,2-dimethylpropoxymethylbenzene
• 173976-65-3
• SCHEMBL1691827
• DTXSID90474034

• Inchi： 1S/C12H18O/c1-12(2,3)10-13-9-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3
• InChI Key： UWUKUFGWTFKPMT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(C)(C)C

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers